Cas no 30336-13-1 (5-(furan-2-yl)pentanoic acid)

• Product Name: 5-(furan-2-yl)pentanoic acid
• CAS No: 30336-13-1
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD15146117
• CID: 1110555
• PubChem ID: 12594357
• Update Time: 2025-04-20

5-(furan-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furanpentanoic acid
• 5-(furan-2-yl)pentanoic acid
• 5-(Furan-2-yl)pentanoicacid
• 30336-13-1
• 5-(2-Furanyl)pentanoic acid
• SCHEMBL9705770
• WXTKIFAAJBAEEH-UHFFFAOYSA-N
• EN300-198346

• MDL： MFCD15146117
• Inchi： 1S/C9H12O3/c10-9(11)6-2-1-4-8-5-3-7-12-8/h3,5,7H,1-2,4,6H2,(H,10,11)
• InChI Key： WXTKIFAAJBAEEH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CCCCC(=O)O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids